molecular formula C15H17NO5S B8536132 2,4-Thiazolidinedione, 5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]- CAS No. 298231-55-7

2,4-Thiazolidinedione, 5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]-

Cat. No. B8536132
CAS RN: 298231-55-7
M. Wt: 323.4 g/mol
InChI Key: VMPHTPPCAWIZKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Thiazolidinedione, 5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]- is a useful research compound. Its molecular formula is C15H17NO5S and its molecular weight is 323.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,4-Thiazolidinedione, 5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-Thiazolidinedione, 5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

298231-55-7

Molecular Formula

C15H17NO5S

Molecular Weight

323.4 g/mol

IUPAC Name

5-[[4-[2-(1,3-dioxolan-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C15H17NO5S/c17-14-12(22-15(18)16-14)9-10-1-3-11(4-2-10)19-6-5-13-20-7-8-21-13/h1-4,12-13H,5-9H2,(H,16,17,18)

InChI Key

VMPHTPPCAWIZKR-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)CCOC2=CC=C(C=C2)CC3C(=O)NC(=O)S3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A procedure similar to that described in Preparation 46 was repeated, except that 15.0 g of 5-(4-hydroxy-benzyl)thiazolidine-2,4-dione, 8.80 g of sodium hydride (as a 55% by weight dispersion in mineral oil), 17 ml of 2-(2-bromoethyl)-1,3-dioxolane and 80 ml of dimethylformamide were used, and that the product was purified by column chromatography through silica gel, using a 1:1 by volume mixture of hexane and ethyl acetate as the eluent, to give 6.67 g of the title compound, melting at 102°-104° C.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
8.8 g
Type
reactant
Reaction Step Two
Quantity
17 mL
Type
reactant
Reaction Step Three
Quantity
80 mL
Type
solvent
Reaction Step Four

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